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Compound of Interest

Compound Name: Potassium lodide

Cat. No.: B001204

An In-depth Technical Guide to Potassium lodide
(K1)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
molecular structure, and relevant experimental protocols for potassium iodide (Kl), a
compound of significant interest in various scientific and pharmaceutical fields.

Core Chemical and Physical Properties

Potassium iodide is an inorganic ionic compound with the chemical formula KL[1][2] It is
composed of a potassium cation (K+) and an iodide anion (I-) held together by an ionic bond.
[3][4] It appears as a white, odorless, crystalline solid and is the most commercially significant
iodide compound.[2][5]

The key physicochemical properties of potassium iodide are summarized in the table below
for easy reference and comparison.
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Property Value Units Citations

Identifiers

IUPAC Name Potassium lodide - [2]

CAS Number 7681-11-0 - [21[61[7]

Molecular Properties

Chemical Formula Kl - [2][4]

Molecular Weight 166.0028 g/mol [11[4115]

Composition 76.45% Iodine,' % by mass [8][9]
23.55% Potassium

Physical Properties

Appearance White crystalline solid - [1112]

Density 3.123 g/cm3 [1][4]

Melting Point 681 °C [1112]14]

Boiling Point 1330 °C [1][2][4]

Solubility

in Water (0 °C) 1280 mg/mL [2]

in Water (20 °C) 1400 mg/mL [11[2]

in Water (60 °C) 1760 mg/mL [2]

in Water (100 °C) 2060 mg/mL [2]

Thermodynamic

Properties

Heat of Fusion 26.9 kJ-mol—1 [1]

Heat of Vaporization 164 kJ-mol—t [1]

Specific Heat

Capacity (Cs) 52.7 J-mol-1.K-1 [1]
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Optical Properties

Refractive Index 1.677 (at 589 nm) - [1]

Other Properties

pH (Agueous ~7.0 (neutral to (5]
Solution) slightly alkaline)

Molecular and Crystal Structure

Potassium iodide is a classic example of an ionic compound with a well-defined crystal lattice.

The bond between the potassium cation (K+) and the iodide anion (I-) is ionic. This
electrostatic attraction results from the transfer of one electron from the potassium atom to the
iodine atom, forming ions with stable electron configurations.

In its solid state, potassium iodide crystallizes in a face-centered cubic (FCC) lattice,
commonly known as the rock salt or sodium chloride structure.[1][10][11] In this arrangement,
each potassium ion is octahedrally coordinated by six iodide ions, and conversely, each iodide
ion is surrounded by six potassium ions.[1][10] The K-I bond distance is 3.533 A, and the lattice
parameter is 7.0656 A at 25°C.[1] This highly ordered and symmetrical structure is responsible
for its crystalline nature and physical properties like its high melting point.[11]

Caption: Face-centered cubic (FCC) crystal structure of KI.

Experimental Protocols

Detailed methodologies for key experiments involving potassium iodide are provided below.
These protocols are fundamental for synthesis and analysis in a research setting.

This protocol describes the preparation of potassium iodide from the reaction of potassium
hydroxide and iodine.[2][4]

Objective: To synthesize potassium iodide (KI).

Materials:
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o Potassium Hydroxide (KOH) pellets

e lodine (I2) crystals

o Distilled water

e Ethanol

o Beakers, heating mantle, stirring rod, filtration apparatus

Methodology:

o Preparation of KOH Solution: Carefully dissolve a stoichiometric amount of potassium
hydroxide in a minimal amount of distilled water in a beaker. The reaction is exothermic.

o Reaction with lodine: Slowly add iodine crystals to the hot potassium hydroxide solution
while stirring continuously. The reaction produces potassium iodide and potassium iodate
(KIOs3).

o Reaction: 6 KOH + 312 - 5KI + KIO3 + 3 H20

e Reduction of lodate: To convert the potassium iodate byproduct to potassium iodide, the
solution is evaporated to dryness, and the resulting solid mixture is heated strongly with
powdered carbon (charcoal).

o Reaction: 2KIO3+3C - 2KI+3CO2

« Purification: The resulting solid is cooled, then dissolved in a minimal amount of hot distilled
water.

« Filtration: The solution is filtered to remove any unreacted carbon and other insoluble
impurities.

o Crystallization: The filtrate is allowed to cool slowly. Potassium iodide will crystallize out of
the solution. The process can be enhanced by adding ethanol to reduce the solubility of KI.

e Drying: The crystals are collected by filtration, washed with a small amount of cold ethanol,
and dried in a desiccator.
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This protocol details a redox titration method to determine the concentration of an unknown
potassium iodide solution using a standardized potassium permanganate solution.

Objective: To determine the concentration of a Kl solution.

Materials:

Potassium lodide (KI) solution (unknown concentration)

Standardized Potassium Permanganate (KMnQOa4) solution (e.g., 0.02 M)

Sulfuric Acid (H2S0a), dilute (e.g., 2 M)

Starch indicator solution

Burette, pipette, conical flasks

Methodology:

o Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the potassium iodide
solution into a conical flask.

« Acidification: Add approximately 10 mL of dilute sulfuric acid to the flask. The acidic medium
is necessary for the redox reaction to proceed correctly.

« Titration: Titrate the acidified Kl solution with the standardized KMnOa solution from the
burette. The permanganate ion (MnOa4~) will oxidize the iodide ion (17) to iodine (I2).

o Reaction: 10 Kl + 2 KMnQO4 + 8 H2SO4 — 512 + 2 MnSOa4 + 6 K2S0O4 + 8 H20

e Endpoint Detection: As the KMnOa is added, the solution will turn yellow, then brown, due to
the formation of iodine. When the reaction is near completion (solution is pale yellow), add a
few drops of starch indicator. The solution will turn a deep blue-black color due to the
formation of the starch-iodine complex.

» Final Endpoint: Continue the titration dropwise until the blue-black color disappears, and the
solution becomes colorless. This is the endpoint.
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¢ Calculation: Record the volume of KMnOa4 solution used. Calculate the molarity of the Ki
solution using the stoichiometry of the balanced chemical equation.
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Caption: Workflow for titrimetric analysis of potassium iodide.

Biological Role in Thyroid Hormone Synthesis

For drug development professionals, the primary relevance of iodide is its critical role in thyroid
function. lodide is an essential substrate for the synthesis of thyroid hormones, thyroxine (T4)
and trilodothyronine (T3).

The process involves several key steps:

lodide Trapping: lodide from the bloodstream is actively transported into the thyroid follicular
cells by the Sodium-lodide Symporter (NIS).

o Oxidation and Organification: Inside the cell, the enzyme thyroperoxidase (TPO) oxidizes
iodide (I7) to iodine (1°). This reactive iodine is then immediately incorporated into tyrosine
residues on a large glycoprotein called thyroglobulin (Tg). This process is known as
organification.

e Coupling: TPO also catalyzes the coupling of these iodinated tyrosine residues
(monoiodotyrosine, MIT, and diiodotyrosine, DIT) to form T4 and T3, which remain attached
to the thyroglobulin backbone.

» Storage and Secretion: This iodinated thyroglobulin is stored as colloid in the follicular lumen.
Upon stimulation by Thyroid-Stimulating Hormone (TSH), the colloid is endocytosed back
into the follicular cell, where lysosomes cleave T4 and T3 from the Tg backbone, allowing the
hormones to be secreted into the bloodstream.
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Caption: Role of iodide in the synthesis of thyroid hormones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b001204?utm_src=pdf-custom-synthesis
https://www.webqc.org/compound-ki-ki.html
https://en.wikipedia.org/wiki/Potassium_iodide
https://study.com/academy/lesson/what-is-potassium-iodide-uses-side-effects-formula.html
https://byjus.com/chemistry/potassium-iodide/
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Iodide
https://www.alfa-chemistry.com/product/potassium-iodide-cas-7681-11-0-282224.html
https://www.merckmillipore.com/SG/en/product/Potassium-iodide,MDA_CHEM-105043
https://www.ams.usda.gov/sites/default/files/media/Potassium%20Iodide%20TR%202011.pdf
https://www.deepwaterchemicals.com/wp-content/uploads/2019/08/Potassium-Iodide.pdf
https://askfilo.com/user-question-answers-smart-solutions/b-describe-the-structure-of-solid-potassium-iodide-you-may-3135333330363036
https://www.youtube.com/watch?v=iS_eRf_GLeo
https://www.benchchem.com/product/b001204#potassium-iodide-chemical-formula-and-molecular-structure
https://www.benchchem.com/product/b001204#potassium-iodide-chemical-formula-and-molecular-structure
https://www.benchchem.com/product/b001204#potassium-iodide-chemical-formula-and-molecular-structure
https://www.benchchem.com/product/b001204#potassium-iodide-chemical-formula-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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